(2-Chloropyridin-4-yl)methyl methanesulfonate

• CAS No.: 680569-47-5
• Molecular Formula: C7H8ClNO3S
• Molecular Weight: 221.66 g/mol
• IUPAC Name: (2-chloropyridin-4-yl)methyl methanesulfonate
• InChI: InChI=1S/C7H8ClNO3S/c1-13(10,11)12-5-6-2-3-9-7(8)4-6/h2-4H,5H2,1H3
• InChI Key: VJYPONLIUKSFEA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCC1=CC(=NC=C1)Cl

Description

(2-Chloropyridin-4-yl)methyl methanesulfonate is a useful research compound. Its molecular formula is C7H8ClNO3S and its molecular weight is 221.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of (2-chloropyridin-4-yl)methanol (0.500 g, 3.496 mmol) in dichloromethane (15 mL), triethylamine (0.424 g, 4.195 mmol) and methanesulfonylchloride (0.440 g, 3.846 mmol) were added at 0° C. and stirred at room temperature for 2-3 h. The reaction was quenched with water and extracted with dichloromethane. The organic layer was concentrated in vacuo to give (2-chloropyridin-4-yl)methyl methanesulfonate (0.530 g, 68%); MS: 221.9 (M+1).

Synthesis routes and methods II

Procedure details

To a 0° C. solution of (2-chloro-pyridin-4-yl)-methanol (2.00 g, 13 mmol) (prepared from the corresponding carboxylic acid according to the procedure in U.S. Pat. No. 6,218,537), ethyl acetate (30 mL) and triethylamine (2.9 mL, 21 mmol) was added drop wise methansulfonyl chloride (1.4 mL, 18 mmol). The solution was stirred for 10 minutes and then water (5 mL) was added. The reaction mixture was extracted with three 30 mL portions of ethyl acetate, the organics combined and washed with water (30 mL) and brine (30 mL), dried on sodium sulfate, and concentrated to a crude oil. Pentane was added to the residue and stirred at 0° C. The precipitate was collected and dried in vacuo to give methanesulfonic acid 2-chloro-pyridin-4-ylmethyl ester (3.09 g, 100%).